Cas no 1261967-13-8 (2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid)

• Product Name: 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid
• CAS No: 1261967-13-8
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2766542
• PubChem ID: 53224024
• Update Time: 2025-06-08

2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(3,4-DICHLOROPHENYL)ISONICOTINIC ACID
• 1261967-13-8
• DTXSID70688031
• MFCD18318107
• 2-Chloro-5-(3,4-dichlorophenyl)isonicotinic acid, 95%
• 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C12H6Cl3NO2/c13-9-2-1-6(3-10(9)14)8-5-16-11(15)4-7(8)12(17)18/h1-5H,(H,17,18)
• InChI Key： BDQSNHDMUUQWPK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 300.946412Da
• Monoisotopic Mass: 300.946412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid

Introduction to 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261967-13-8)

2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid, identified by its CAS number 1261967-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, a family of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its chloro substituents and carboxylic acid functional group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid consists of a pyridine ring substituted with chlorine atoms at the 2-position and 5-position, and a 3,4-dichlorophenyl group at the 5-position. The presence of multiple chlorine atoms enhances the electrophilicity of the molecule, making it a versatile building block for further chemical modifications. The carboxylic acid moiety at the 4-position provides an additional site for functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their ability to interact with various biological targets. Research studies have demonstrated that compounds containing chloro-substituted pyridine rings exhibit promising activities as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Specifically, 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid has been investigated for its role in developing novel therapeutic strategies against chronic diseases.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have shown that derivatives of 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid can modulate the activity of tyrosine kinases, which are key players in signal transduction pathways associated with tumor growth and metastasis. The chlorine atoms at specific positions on the pyridine ring facilitate interactions with the active sites of these enzymes, leading to potent inhibitory effects.

Furthermore, the carboxylic acid group in 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid allows for further derivatization into esters or amides, which can enhance solubility and bioavailability. These modifications are crucial for developing drug candidates that meet pharmacokinetic and pharmacodynamic requirements for clinical use. Recent advancements in medicinal chemistry have leveraged this compound as a scaffold to design molecules with improved selectivity and reduced toxicity.

The agrochemical industry has also explored the potential of 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid as a precursor for developing novel pesticides. Its structural motifs are reminiscent of established herbicides and fungicides, suggesting that it could be used to create next-generation crop protection agents with enhanced efficacy and environmental safety. Researchers are particularly interested in its ability to interfere with essential metabolic pathways in pests while minimizing harm to non-target organisms.

The synthesis of 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions on pre-formed pyridine derivatives followed by carboxylation at the desired position. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste generation and energy consumption.

In conclusion, 2-Chloro-5-(3,4-dichlorophenyl)pyridine-4-carboxylic acid (CAS No. 1261967-13-8) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities and sustainable synthetic methods, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.